N-(2-(3-chlorophenyl)-2-methoxypropyl)-3,4-dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide

• IUPAC Name: N-[2-(3-chlorophenyl)-2-methoxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• InChI: InChI=1S/C19H22ClNO5S/c1-19(24-2,14-5-3-6-15(20)11-14)13-21-27(22,23)16-7-8-17-18(12-16)26-10-4-9-25-17/h3,5-8,11-12,21H,4,9-10,13H2,1-2H3
• InChI Key: NWNRJSLBHCQISM-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CC2=C(C=C1)OCCCO2)(C3=CC(=CC=C3)Cl)OC
• Molecular Formula: C19H22ClNO5S
• Molecular Weight: 411.9 g/mol
• CAS No.: 1795302-39-4

Description

N-(2-(3-chlorophenyl)-2-methoxypropyl)-3,4-dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide is a useful research compound. Its molecular formula is C19H22ClNO5S and its molecular weight is 411.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Sulfonamides, including compounds structurally related to N-(2-(3-chlorophenyl)-2-methoxypropyl)-3,4-dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide, have been synthesized and characterized to explore their diverse chemical properties and potential applications. For instance, the synthesis of sulfonic acid-containing polybenzoxazine for use in proton exchange membranes in direct methanol fuel cells highlights the innovative application of sulfonamides in energy technology. This novel sulfonic acid-containing benzoxazine monomer was synthesized through Mannich reaction and acidizing reaction, demonstrating its potential in enhancing membrane properties for fuel cell applications (Yao et al., 2014).

Biological Activities and Applications

Research on sulfonamides has also extended to exploring their biological activities. For example, studies have investigated the synthesis, cytotoxicity, and carbonic anhydrase inhibitory activities of new pyrazolines, highlighting sulfonamides' potential in pharmacological and therapeutic contexts. These studies revealed that some compounds exhibited tumor selectivity and superior carbonic anhydrase inhibitory activity, suggesting their potential as lead molecules for further investigation in drug development (Küçükoğlu et al., 2016).

Environmental and Material Science Applications

Sulfonamides have found applications in environmental and material sciences as well. For instance, the study of the photochemical behavior of certain sulfonamide-based herbicides in water and adsorbed phases underscores the environmental relevance of these compounds. This research contributes to understanding how sulfonamides interact with environmental factors, which is crucial for assessing their ecological impact and degradation pathways (Herrmann et al., 1985).